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Compound of Interest

Compound Name: Chromium hexafluoride

Cat. No.: B1232751

For Researchers, Scientists, and Drug Development Professionals

The existence of chromium hexafluoride (CrFs), a compound that has been the subject of
scientific debate for decades, has been largely refuted by modern experimental and theoretical
studies. This guide provides a comprehensive re-evaluation of the historical data on CrFes,
comparing its purported properties with those of its confirmed lower fluoride, chromium
pentafluoride (CrFs), and its group 6 counterparts, molybdenum hexafluoride (MoFe) and
tungsten hexafluoride (WFs). This analysis is supported by a review of the experimental
protocols that have been central to this re-evaluation.

Comparative Analysis of Physicochemical
Properties

The initial reports on chromium hexafluoride described it as a volatile yellow solid that is
unstable above -100°C.[1][2] However, subsequent and more sophisticated analyses have
demonstrated that these observations likely correspond to chromium pentafluoride.[3][4] The
table below summarizes the known properties of CrFs, MoFs, and WFe, alongside the
historically reported and theoretical data for CrFe.
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Chromium
Hexafluoride

Chromium

Molybdenum

Tungsten

Property (CrFe) Pentafluoride Hexafluoride Hexafluoride
(Hypotheticall (CrFs) (MoFe) (WFes)
Disputed)
Formula Weight (
165.987[1] 146.988[5] 209.94[6] 297.83[1]
g/mol)
Colorless to pale
Color Yellow[1] Red[5] Colorless|6]
yellow[1]
Crystalline Crystalline Solid/Liquid/Gas[  Solid/Liquid/Gas][
Appearance i i
solid[1] solid[5] 6] 1]
Melting Point -100
34[5] 17.5[6] 2.3[1]
(°C) (decomposes)[1]
Boiling Point (°C)  Not applicable 117[5] 34.0[6] 17.5[1]
Oxidation State
+6[1] +5 +6[6] +6[1]
of Metal
Octahedral (in a
Molecular Octahedral o
) 1D coordination Octahedral[6] Octahedral[1]
Geometry (theoretical)[7]
polymer)[5]
Highly unstable,
Thermally stable
. decomposes at Stable at room Stable at room
Stability at room
low temperature[6] temperature[1]
temperature[5]
temperatures[1]
o ) Expected to
Reactivity with Hydrolyzes Decomposes
hydrolyze ) Hydrolyzes[6] )
Water ) readily[5] violently[1]
violently

Synthesis and Experimental Protocols

The purported synthesis of chromium hexafluoride involved the high-pressure fluorination of

chromium metal at elevated temperatures, followed by rapid quenching.[4] However, it is now

understood that these conditions favor the formation of chromium pentafluoride.[3][4] The
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synthesis of the related, stable hexafluorides of molybdenum and tungsten is more
straightforward.

Synthesis of Chromium Pentafluoride (CrFs)

Reaction: The most common laboratory synthesis involves the direct fluorination of chromium
metal or chromium(lll) chloride with fluorine gas at elevated temperatures.[8]

Experimental Protocol:

A mixture of potassium chloride and chromium(lll) chloride is placed in a reaction vessel.

Fluorine gas is passed over the mixture at a controlled rate.

The reaction is typically carried out at temperatures between 300-400 °C.

The volatile CrFs product is collected in a cold trap.

Synthesis of Molybdenum Hexafluoride (MoFe) and
Tungsten Hexafluoride (WFe)

Reaction: Both MoFe and WFs are synthesized by the direct reaction of the respective metal
powder with fluorine gas.[1][3]

General Experimental Protocol:

» High-purity molybdenum or tungsten powder is placed in a suitable reactor (e.g., a nickel or
Monel tube).

o Astream of dry fluorine gas is passed over the metal powder.

e The reaction is exothermic and the temperature is typically maintained between 350 and
400°C for tungsten and at around 60°C for molybdenum.[1][3]

e The resulting hexafluoride is volatile and is collected by condensation in a cold trap.

« Purification is typically achieved through fractional distillation.
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Matrix Isolation Infrared Spectroscopy

This technique has been pivotal in the re-evaluation of the existence of CrFe.[3][9] It involves
trapping reactive species in an inert gas matrix at very low temperatures, allowing for their
spectroscopic characterization.

Experimental Workflow:

A gaseous mixture of the precursor (e.g., chromium vapor and fluorine) and a large excess

of an inert gas (e.g., argon or neon) is prepared.
e This mixture is directed onto a cryogenic window (typically cooled to around 4-12 K).
e The reactive species are trapped and isolated within the solid inert gas matrix.
« Infrared spectra of the isolated molecules are then recorded.

e The experimental spectra are compared with theoretical spectra obtained from quantum-
chemical calculations to identify the trapped species.

Visualizing the Re-evaluation and Experimental
Workflow

The following diagrams, generated using the DOT language, illustrate the logical progression of
the re-evaluation of chromium hexafluoride's existence and a typical experimental workflow
for the synthesis and characterization of unstable metal fluorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

